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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyronitrile

Cat. No.: B143478

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 4-
Bromo-2,2-diphenylbutyronitrile (CAS No: 39186-58-8), an important intermediate in
pharmaceutical synthesis, notably for compounds such as Loperamide.[1] Adherence to these
guidelines is crucial to ensure the safety of laboratory personnel and the integrity of research
outcomes.

Chemical and Physical Properties

4-Bromo-2,2-diphenylbutyronitrile is a white to off-white or yellowish crystalline powder.[1][2]
[3][4] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Source

Molecular Formula Ci6H14BrN [11[5]16]

Molecular Weight 300.19 g/mol [1][5][6]
Off-white or yellowish

Appearance [L112][31[41[6]
powder/crystal

Melting Point 65-70.4 °C [L1[21141[7]

Boiling Point 369 °C (literature) [1]

- Practically insoluble in water;
Solubility _ [1]
Soluble in methanol.[1]

Density ~1.33 g/cm? (literature) [11[2]
Flash Point 177 °C [1]
Auto-ignition Temperature 520 °C [1]

Hazard Identification and Classification

This compound is classified as harmful and an irritant. The GHS classifications are summarized
in Table 2.

GHS Classification Hazard Statement Pictogram

Acute Toxicity, Oral (Category

2) H302: Harmful if swallowed Warning
Acute Toxicity, Dermal H312: Harmful in contact with )
_ Warning
(Category 4) skin
Acute Toxicity, Inhalation o ]
H332: Harmful if inhaled Warning
(Category 4)
Skin Corrosion/Irritation o ]
H315: Causes skin irritation Warning
(Category 2)
Serious Eye Damage/Eye H319: Causes serious eye ]
o o Warning
Irritation (Category 2) irritation
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Source:[1][5][8]

Safe Handling and Storage

Proper handling and storage are paramount to minimize exposure risks.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Use personal protective equipment (PPE) as detailed in Section 4.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1][8]

Do not eat, drink, or smoke in the work area.[6]

Minimize dust generation.[1]

Storage:

Store in a cool, dry, and dark place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials such as strong acids, strong bases, and strong
oxidizing agents.[1]

Store in a locked-up area.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter

Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.
Ensure adequate ventilation, especially in

confined areas.

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.

Skin Protection

Wear impervious gloves (e.qg., nitrile rubber) and

a lab coat or long-sleeved clothing.[6]

Respiratory Protection

For large-scale operations or in emergencies,
use a NIOSH/MSHA or European Standard EN
136 approved respirator.[6] Under normal
laboratory use with adequate ventilation,

respiratory protection may not be required.[6]

First-Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

[1]

Immediately wash with plenty of soap and water.
Skin Contact [1] Remove contaminated clothing and shoes.

Get medical attention if irritation develops.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

immediate medical attention.[1]

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician.[1] Rinse mouth.
Do NOT induce vomiting.[1]

Stability and Reactivity

4-Bromo-2,2-diphenylbutyronitrile is stable under ordinary conditions of use and storage.[1]
However, certain conditions and materials should be avoided.

» Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[1] Exposure to light.[1]
¢ Incompatible Materials: Strong acids, strong bases, and strong oxidizing agents.[1]

o Hazardous Decomposition Products: Upon heating to decomposition, it may emit toxic fumes
of carbon oxides, nitrogen oxides, and hydrogen bromide.[1]

e Hazardous Polymerization: Will not occur.[1]

Experimental Protocols and Workflows

The following diagrams illustrate a general safety workflow and a typical experimental
procedure involving this compound.
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Caption: General safety workflow for handling 4-Bromo-2,2-diphenylbutyronitrile.

A common application of 4-Bromo-2,2-diphenylbutyronitrile is in alkylation reactions. The
following diagram outlines a generalized experimental workflow for such a procedure.

Caption: Workflow for a typical alkylation reaction using the title compound.

Toxicological and Ecological Information

Detailed toxicological data such as LD50 are not readily available.[1] The compound is harmful
if swallowed, inhaled, or in contact with skin.[1][8] It causes serious eye and skin irritation.[1][8]
Information on its environmental effects, persistence, and bioaccumulative potential is limited.
[1] Therefore, it should be handled in a manner that prevents its release into the environment.

Disposal Considerations

All waste materials should be managed in an appropriate and approved waste disposal facility.
[1] Dispose of contents and container in accordance with local, regional, national, and
international regulations. Do not allow the chemical to enter drains or waterways.

Conclusion

4-Bromo-2,2-diphenylbutyronitrile is a valuable chemical intermediate that requires careful
handling due to its potential health hazards. By implementing the safety protocols, personal
protective measures, and proper disposal methods outlined in this guide, researchers and
scientists can minimize risks and ensure a safe working environment. It is imperative to consult
the specific Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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